2-{[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(tetrahydro-2-furanylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse pharmacological activities. It includes a methoxyphenyl group, indicating potential biological relevance.
Synthesis Analysis
The synthesis of related 1,3,4-oxadiazole compounds involves multiple steps, typically starting from organic acids converted into esters, then to hydrazides, and finally to 1,3,4-oxadiazole derivatives. These processes often employ reagents like sodium hydride (NaH) and dimethylformamide (DMF) (Abbasi et al., 2020).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using various spectroscopic techniques like IR, 1H-NMR, 13C-NMR, and mass spectrometry. X-ray powder diffraction (XRPD) has also been utilized for structural investigation in some cases (Rahmani et al., 2017).
Chemical Reactions and Properties
1,3,4-oxadiazoles undergo various chemical reactions, forming derivatives with different substituents. These reactions include the formation of Schiff bases and subsequent cyclization. Their reactivity can be influenced by different substituents attached to the oxadiazole ring (Adimule et al., 2014).
Physical Properties Analysis
Physical properties like melting points, solubility, and crystal structure are key to understanding the behavior of these compounds. For instance, crystallography studies can reveal the arrangement of molecules in the solid state and the presence of intermolecular interactions (Galushchinskiy et al., 2017).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are influenced by the electronic structure of the 1,3,4-oxadiazole ring and the nature of substituents. The presence of electron-withdrawing or donating groups can significantly affect the compound's chemical behavior and biological activity (Parikh & Joshi, 2014).
properties
IUPAC Name |
2-[[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S/c1-21-12-6-4-11(5-7-12)15-18-19-16(23-15)24-10-14(20)17-9-13-3-2-8-22-13/h4-7,13H,2-3,8-10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUUMGTUWBAWLBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.